Cas no 17041-81-5 (Benzenesulfonothioic acid, S-(4-methylphenyl) ester)

• Product Name: Benzenesulfonothioic acid, S-(4-methylphenyl) ester
• CAS No: 17041-81-5
• MF: C₁₃H₁₂O₂S₂
• MW: 264.363181114197
• CID: 1352075
• PubChem ID: 12378424
• Update Time: 2025-04-20

Benzenesulfonothioic acid, S-(4-methylphenyl) ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonothioic acid, S-(4-methylphenyl) ester
• 1-(benzenesulfonylsulfanyl)-4-methylbenzene
• S-(4-methylphenyl) benzenesulfonothioate
• SCHEMBL11290137
• DTXSID80495273
• 17041-81-5

• Inchi： 1S/C13H12O2S2/c1-11-7-9-12(10-8-11)16-17(14,15)13-5-3-2-4-6-13/h2-10H,1H3
• InChI Key： GELXBJUSJVWYSU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)SC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 264.02796
• Monoisotopic Mass: 264.02787197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds